molecular formula C7H10N2O2 B13367244 (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol

(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol

Cat. No.: B13367244
M. Wt: 154.17 g/mol
InChI Key: SMXOWFLVFBVBLU-COBSHVIPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol is a chiral heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a hydroxyl group and at the 4-position with a 1H-imidazol-1-yl moiety.

The compound’s imidazole ring confers basicity and hydrogen-bonding capacity, while the hydroxyl group enhances hydrophilicity. Such features make it a candidate for applications in medicinal chemistry, particularly in designing enzyme inhibitors or metallo-base pairs, as inferred from related imidazole-oxolane derivatives .

Properties

Molecular Formula

C7H10N2O2

Molecular Weight

154.17 g/mol

IUPAC Name

(3S)-4-imidazol-1-yloxolan-3-ol

InChI

InChI=1S/C7H10N2O2/c10-7-4-11-3-6(7)9-2-1-8-5-9/h1-2,5-7,10H,3-4H2/t6?,7-/m1/s1

InChI Key

SMXOWFLVFBVBLU-COBSHVIPSA-N

Isomeric SMILES

C1[C@H](C(CO1)N2C=CN=C2)O

Canonical SMILES

C1C(C(CO1)O)N2C=CN=C2

Origin of Product

United States

Biological Activity

(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol is a compound that has garnered attention for its potential biological activities, particularly in the context of antifungal and anticancer properties. This article reviews the existing literature on the biological activity of this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol features an oxolane (tetrahydrofuran) ring substituted with an imidazole group. This unique structure is hypothesized to contribute to its biological activities.

In Vitro Studies

Recent studies have highlighted the antifungal properties of compounds related to (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol. For instance, a study evaluated various oxime derivatives against Candida species, revealing that certain derivatives exhibited significant antifungal activity.

Table 1: Antifungal Activity of Related Compounds

CompoundMIC (µmol/mL)Activity against C. albicansActivity against C. tropicalis
(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol0.5807YesYes
Fluconazole>1.6325NoNo
Miconazole0.0188YesYes

The results indicate that (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol exhibits better activity than fluconazole, although it is less potent than miconazole .

Mechanistic Insights

In addition to its antifungal properties, there is emerging evidence regarding the anticancer potential of this compound. A study on related imidazole derivatives demonstrated their ability to inhibit cancer cell proliferation in vitro. Specifically, compounds showed inhibition of Wnt-dependent transcription, which is crucial in cancer progression.

Table 2: Anticancer Activity of Related Compounds

CompoundIC50 (µM)Cell Line Tested
(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol2.0SW480
Reference Compound5.0HCT116

These findings suggest that (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol and its analogs may serve as promising leads for further development in cancer therapy .

Case Studies and Clinical Relevance

While there are no direct clinical trials specifically involving (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol, the biological activities observed in preclinical studies provide a foundation for future research. The compound's mechanism of action appears to involve interference with key cellular pathways involved in both fungal infections and cancer cell growth.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol can be contextualized by comparing it to analogous compounds described in the literature. Key comparisons are outlined below:

Structural Analogs with Modified Substituents

Compound Name Structural Features Synthesis & Yield Key Properties Reference
(2R,3S,5R)-2-(hydroxymethyl)-5-(1H-imidazol-1-yl)oxolan-3-ol Additional hydroxymethyl group at C2; R-configuration at C2 and C5 MeOH/NH₃ treatment; 59% yield Enhanced hydrophilicity; confirmed by ¹H-NMR (δ 7.18, 6.92 ppm for imidazole)
(2R,3S,5R)-2-(hydroxymethyl)-5-(4-methyl-1H-imidazol-1-yl)oxolan-3-ol Methyl substitution at C4 of imidazole MeOH/NH₃ at 60°C; stirred overnight Increased lipophilicity; potential for altered enzyme interactions
5-Bromo-1-[(3S)-oxolan-3-yl]indazole Oxolan-3-yl linked to brominated indazole Tosylate intermediate; LC/MS retention 0.95 min Bromine enhances electrophilicity; suited for cross-coupling reactions
(3S,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)methyl]oxolan-2-one Ethyl and methylimidazolemethyl groups; oxolan-2-one (lactone) ring Not specified in evidence Lactone ring introduces rigidity; potential for metal coordination

Spectroscopic and Physical Properties

  • ¹H-NMR Trends : Imidazole protons in analogs resonate between δ 7.18–7.71 ppm, while hydroxyl groups appear as broad signals (δ 10.60–10.95 ppm) in related structures .
  • Mass Spectrometry : ESI-MS data for (2R,3S,5R)-2-(hydroxymethyl)-5-(1H-imidazol-1-yl)oxolan-3-ol show [M+H]⁺ at m/z 185.0945, consistent with calculated values .

Functional Implications

  • Hydrophilicity vs. Lipophilicity : The hydroxymethyl group in increases water solubility, whereas methyl or bromine substituents () enhance membrane permeability.
  • Biological Relevance : Imidazole-oxolane hybrids are implicated in enzymatic processes, such as polymerase-driven metallo-base pair assembly , though direct evidence for the target compound’s activity is lacking.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.